Cas no 2138082-22-9 (2-(3-chloro-2-fluorophenyl)-2-methylpropanal)

• Product name: 2-(3-chloro-2-fluorophenyl)-2-methylpropanal
• CAS No: 2138082-22-9
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• CID: 5893758
• PubChem ID: 165489961

2-(3-chloro-2-fluorophenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2-fluorophenyl)-2-methylpropanal
• EN300-1141666
• 2138082-22-9

• Inchi： 1S/C10H10ClFO/c1-10(2,6-13)7-4-3-5-8(11)9(7)12/h3-6H,1-2H3
• InChI Key： KVZKQBCWLCFYQM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C(C=O)(C)C

Computed Properties

• Exact Mass: 200.0404208g/mol
• Monoisotopic Mass: 200.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 3

Additional information on 2-(3-chloro-2-fluorophenyl)-2-methylpropanal

Introduction to 2-(3-Chloro-2-fluorophenyl)-2-methylpropanal (CAS No. 2138082-22-9)

2-(3-Chloro-2-fluorophenyl)-2-methylpropanal, with the CAS number 2138082-22-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique chemical structure, which includes a chloro and fluoro substituent on the phenyl ring and a methylpropanal moiety. These structural features contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 2-(3-chloro-2-fluorophenyl)-2-methylpropanal typically involves multi-step processes, including the formation of the substituted phenyl ring and the subsequent introduction of the methylpropanal group. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel catalytic approach that significantly reduced reaction times and improved yields, making the production process more sustainable.

In the pharmaceutical industry, 2-(3-chloro-2-fluorophenyl)-2-methylpropanal has shown promise as an intermediate in the development of new drugs. Its unique structure allows it to serve as a building block for compounds with diverse biological activities. For example, a research team at the University of California, San Francisco, utilized this compound in the synthesis of a novel class of anti-inflammatory agents. The resulting molecules exhibited potent anti-inflammatory effects in both in vitro and in vivo models, suggesting potential therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis.

Beyond pharmaceuticals, 2-(3-chloro-2-fluorophenyl)-2-methylpropanal has also found applications in materials science. Its ability to form stable complexes with various metal ions makes it useful in the development of functional materials with tailored properties. A recent study published in Advanced Materials demonstrated the use of this compound as a ligand in the synthesis of metal-organic frameworks (MOFs). The resulting MOFs exhibited high porosity and excellent gas adsorption capabilities, making them suitable for applications such as gas storage and separation.

The physical and chemical properties of 2-(3-chloro-2-fluorophenyl)-2-methylpropanal have been extensively studied. It is a colorless liquid at room temperature with a characteristic odor. Its boiling point is around 150°C at atmospheric pressure, and it has a density of approximately 1.1 g/cm³. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

The safety profile of 2-(3-chloro-2-fluorophenyl)-2-methylpropanal is an important consideration for its use in various applications. While it is not classified as a hazardous material under current regulations, proper handling precautions should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound and ensuring adequate ventilation in laboratory environments.

In conclusion, 2-(3-chloro-2-fluorophenyl)-2-methylpropanal (CAS No. 2138082-22-9) is a versatile compound with significant potential across multiple fields. Its unique chemical structure and properties make it an attractive intermediate for synthetic chemists and a valuable component in the development of new pharmaceuticals and functional materials. Ongoing research continues to uncover new applications and optimize its production processes, further solidifying its importance in modern chemistry.